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Compound of Interest

Compound Name: Fluorexetamine

Cat. No.: B10827374

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis and characterization of
Fluorexetamine (FXE), also known as 3'-Fluoro-2-oxo-PCE, for use as an analytical reference
standard.[1] Fluorexetamine is a designer drug of the arylcyclohexylamine class with
dissociative effects.[1][2] The synthesis of a well-characterized reference standard is crucial for
the accurate identification and quantification of this substance in forensic and research
settings. The protocol described herein is based on established synthetic methodologies for
arylcyclohexylamines and includes detailed procedures for purification and analytical
characterization to ensure the identity, purity, and quality of the reference material.
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Property Value

IUPAC Name (2);(:;:]3/Iamino)-2-(3-fluorophenyl)cyclohexan-l-
Synonyms FXE, 3-FXE, 3'-Fluoro-2-oxo-PCE[1]

Molecular Formula C14H1sFNOJ[1]

Molecular Weight 235.30 g/mol [1]

CAS Number Not Available[3]

Synthesis Protocol

The synthesis of Fluorexetamine is a multi-step process that can be achieved through various
routes. One common approach involves the formation of the arylcyclohexanone core via a
Grignard reaction, followed by the introduction of the ethylamino group through reductive
amination.

Synthesis Pathway Overview
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Step 1: Grignard Reaction & Oxidation
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Step 2: Reduetive Amination Step 3: Salt Formation
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Final Characterization Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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